2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H19N3O2S/c21-16(18-13-15-7-4-12-23-15)17(22)20-10-8-19(9-11-20)14-5-2-1-3-6-14/h1-7,12H,8-11,13H2,(H,18,21)
• InChI Key: BMSIQXDOIGBEKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide, also known as TPCA-1, is a small molecule inhibitor that has been widely used in scientific research. TPCA-1 is known for its ability to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of the immune system, inflammation, and cell survival.

Scientific Research Applications

Antimicrobial and Anticholinesterase Activities

New derivatives of 2-(4-arylpiperazine-1-yl)-N-[4-(2-(4-substituted phenyl)thiazol-4-yl)phenyl]acetamide, similar in structure to 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide, have been evaluated for antimicrobial and anticholinesterase activities. While their acetylcholinesterase inhibitory activities were found to be weak, significant antifungal activity, particularly against Candida parapsilosis, was observed (Yurttaş et al., 2015).

Antioxidant, Analgesic, and Anti-inflammatory Activities

A synthesized compound, structurally related to 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide, displayed notable DPPH radical scavenging activity, along with analgesic and anti-inflammatory activities in comparison with standard references (Nayak et al., 2014).

Antitumor Activity

Compounds with a structure incorporating elements of 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide were synthesized and screened for potential antitumor activity. Several of these compounds demonstrated considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

Synthesis and Application in Organic Chemistry

Various derivatives of the compound, designed and synthesized for different purposes, have been characterized and evaluated for potential applications in organic chemistry. These include studies on their structures, mechanisms, and reactions in different chemical contexts (Jing, 2010).

Development of Novel Chemical Compounds

The compound's derivatives have been used in the synthesis of novel chemical entities with potential therapeutic applications. This includes the development of new molecules with specific properties aimed at addressing various health conditions (Devi et al., 2022).